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Abstract
AGN 191976 is a potent and selective synthetic agonist of the Thromboxane A2 (TP) receptor.

As a 9,11-cyclic carbonate derivative of prostaglandin F2α, it mimics the action of the

endogenous ligand, thromboxane A2, a key mediator in processes such as vasoconstriction

and platelet aggregation. Notably, AGN 191976 has demonstrated significant ocular

hypotensive effects, suggesting its potential therapeutic application in ophthalmology. This

technical guide provides a comprehensive overview of the pharmacology of AGN 191976,

including its mechanism of action, quantitative efficacy data, and detailed experimental

protocols for key assays.

Mechanism of Action
AGN 191976 exerts its pharmacological effects by binding to and activating the Thromboxane

A2 (TP) receptor, a G-protein coupled receptor (GPCR). The TP receptor is primarily coupled to

the Gq family of G-proteins. Upon agonist binding, a conformational change in the receptor

activates Gq, which in turn stimulates phospholipase C (PLC). PLC catalyzes the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic

reticulum, leading to the release of intracellular calcium (Ca2+). The increase in cytosolic Ca2+,

along with the activation of protein kinase C (PKC) by DAG, triggers a cascade of downstream

cellular responses, including smooth muscle contraction and platelet aggregation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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